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Compound of Interest

Compound Name: Solvent yellow 124

Cat. No.: B1294874 Get Quote

An In-depth Technical Guide to Solvent Yellow
124
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Solvent Yellow 124, a synthetic

azo dye. The document details its chemical identity, physicochemical properties, analytical

methodologies for its detection, and available toxicological data. This guide is intended for

researchers and scientists who may encounter this compound in analytical chemistry,

environmental science, or toxicology.

Core Chemical Identity
Solvent Yellow 124 is a yellow azo dye primarily used as a fuel marker.[1] Its core function is

to differentiate between fuels with different tax levels, particularly in the European Union where

it is known as the "Euromarker".[1] It is typically added to fuels not intended for motor vehicles,

such as heating oil, at concentrations of 6 to 7 mg/kg.[1]

Chemical Identifiers
The fundamental identifiers for Solvent Yellow 124 are its CAS number and molecular formula.
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Identifier Value

CAS Number 34432-92-3

Molecular Formula C₂₂H₃₁N₃O₂

IUPAC Name

N-ethyl-N-[2-[1-(2-

methylpropoxy)ethoxy]ethyl]-4-

phenyldiazenylaniline[1]

Other Names
SY124, Sudan 455, Somalia Yellow, T10 Yellow

LBN, C.I. 111155[1]

Physicochemical Properties
The physical and chemical characteristics of Solvent Yellow 124 are summarized in the table

below. These properties are crucial for its application as a fuel marker, particularly its solubility

in nonpolar solvents and its colorimetric properties.

Property Value Source

Molecular Weight 369.50 g/mol [2]

Appearance Yellow powder/liquid

Density ~1.02 g/cm³ [1][3]

Boiling Point 488.9 °C at 760 mmHg [1][3]

Flash Point 249.5 °C [1][3]

Solubility

Insoluble in water; Soluble in

hydrocarbon oils, gasoline,

and other petroleum products.

UV-Vis Absorption Max (λmax) 410-412 nm [4]

Synthesis and Mechanism of Action
Synthesis Pathway
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The synthesis of Solvent Yellow 124 is typically achieved through an azo coupling reaction.

This involves the reaction of a diazonium salt with an aromatic amine as a coupling partner. A

subsequent acetal formation step enhances its solubility in nonpolar solvents like diesel fuel.

Reactants

Process

Product

Aniline Derivative

Azo Coupling Reaction

Diazonium Salt

Solvent Yellow 124
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A simplified diagram of the synthesis of Solvent Yellow 124.

Mechanism as a Fuel Marker
Solvent Yellow 124's effectiveness as a fuel marker is due to its ability to be easily hydrolyzed

in acidic conditions.[1] This reaction cleaves the acetal group, rendering the molecule water-

soluble and causing a distinct color change from yellow to red.[1] This allows for rapid roadside

testing to detect the presence of lower-taxed fuel in vehicles. The reaction can detect the

marker at levels as low as 0.3 ppm.[1]
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Hydrolysis Reaction

Diluted
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Mechanism of Solvent Yellow 124 as a fuel marker.

Analytical Methodologies
High-Performance Liquid Chromatography (HPLC) is the standard method for the quantitative

analysis of Solvent Yellow 124 in fuel samples.[5][6]

Experimental Protocol: HPLC Analysis
The following protocol is a synthesis of methods described in the literature for the

determination of Solvent Yellow 124 in diesel fuel.[4][6]

Objective: To quantify the concentration of Solvent Yellow 124 in a diesel fuel sample.

Materials:

HPLC system with a UV-Vis detector

Normal phase column (e.g., Agilent Zorbax Rx-SIL, 250 x 4.60 mm, 5 µm particle size)[6]

Mobile Phase: Hexane, toluene, and ethyl acetate[6]

Solvent Yellow 124 standard

Toluene for stock and working solutions[6]

0.45 µm syringe filters[6]

Procedure:
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Standard Preparation:

Prepare a stock solution of Solvent Yellow 124 (e.g., 10 mg/L) in toluene.[6]

From the stock solution, prepare a series of working standard solutions of known

concentrations by dilution with toluene.

Sample Preparation:

For diesel fuel samples, no extensive sample preparation is required.

Filter the diesel sample directly through a 0.45 µm syringe filter prior to injection.[6]

HPLC Conditions:

Column: Agilent Zorbax Rx-SIL (250 x 4.60 mm, 5 µm)[6]

Mobile Phase: A mixture of hexane, toluene, and ethyl acetate. The exact gradient should

be optimized to achieve good separation.[6]

Flow Rate: Typically 1.0 mL/min.

Injection Volume: 20 µL.

Detection Wavelength: 410 nm and 450 nm.[4]

Analysis:

Inject the standard solutions to generate a calibration curve.

Inject the prepared diesel fuel sample.

Identify the Solvent Yellow 124 peak based on the retention time from the standard.

Quantify the concentration of Solvent Yellow 124 in the sample using the calibration

curve.

Analytical Workflow
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Start: Diesel Sample Collection

Sample Preparation:
Filter through 0.45 µm filter

HPLC Analysis:
Normal Phase Column

UV-Vis Detection at 410/450 nm

Data Acquisition:
Chromatogram Generation

Quantification:
Compare to Calibration Curve

End: Report Concentration
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Workflow for the HPLC analysis of Solvent Yellow 124.

Toxicological Profile
The toxicological data for Solvent Yellow 124 is limited, and much of the information is based

on the broader class of azo dyes.

Hazard Classification
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Hazard Classification

Acute Toxicity (Oral) Harmful if swallowed.[3][7][8]

Skin Sensitization May cause an allergic skin reaction.[3][7][8]

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child.[3][7][8]

Specific Target Organ Toxicity (Repeated

Exposure)

May cause damage to organs through

prolonged or repeated exposure.[7]

Aquatic Hazard
Very toxic to aquatic life with long-lasting effects.

[7]

No specific LD50 data for Solvent Yellow 124 was found in the reviewed literature. It is not

classified as a carcinogen or mutagen.[7]

Biological Signaling Pathways
There is currently no significant research available detailing the interaction of Solvent Yellow
124 with specific biological signaling pathways. Its primary health concerns are related to its

potential as a skin sensitizer and its suspected reproductive toxicity, which are characteristic of

some azo dyes.[7][9]

Conclusion
Solvent Yellow 124 is a well-established chemical marker with a specific and critical

application in fuel regulation. Its chemical properties are tailored for this purpose, allowing for

both its effective dissolution in fuel and its easy detection through a simple chemical test. While

its acute toxicity is a concern, and it is classified as a skin sensitizer and a suspected

reproductive toxicant, further research is needed to fully elucidate its toxicological profile. The

analytical methods for its detection are robust and well-documented, with HPLC being the

preferred method for quantitative analysis. This guide provides a foundational understanding of

Solvent Yellow 124 for professionals in related scientific fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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